Cas no 321-02-8 (Nicotinic acid mononucleotide)

• Product Name: Nicotinic acid mononucleotide
• CAS No: 321-02-8
• MF: C₁₁H₁₄NO₉P
• MW: 335.203924655914
• CID: 307681
• PubChem ID: 121991
• Update Time: 2025-04-19

Nicotinic acid mononucleotide Chemical and Physical Properties

Names and Identifiers

• Pyridinium,3-carboxy-1-(5-O-phosphono-b-D-ribofuranosyl)-, inner salt
• β-Nicotinic Acid Mononucleotide
• 3-Carboxy-1-(5-O-phosphono-β-D-ribofuranosyl)pyridinium
• Nicotinic acid mononucleotide
• β-Nicotinic Acid Mon
• 3-carboxy-1-methyl-pyridinium,iodide
• 3-Carboxy-1-methyl-pyridinium,Jodid
• 3-Carboxy-1-methylpyridiniumiodid
• nicotinate adenine mononucleotide
• nicotinic acid methiodide
• Nicotinsaeure-iodmethylat
• Nicotinsaeure-mononucleotid
• Pyridinium,3-carboxy-1-methyl-,iodide
• Trigonelline hydriodide
• trigonelline hydroiodide
• beta-Nicotinic acid mononucleotide
• nicotinate mononucleotide
• AKOS040744318
• Q27463748
• Pyridinium, 3-carboxy-1-(5-O-phosphono-beta-D-ribofuranosyl)-, inner salt
• b-Nicotinic Acid Mononucleotide
• HY-128700
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]pyridin-1-ium-3-carboxylate
• nicotinic acid ribonucleotide
• 321-02-8
• nicotinate beta-D-ribonucleotide
• CS-0098614
• DTXSID00953981

• Inchi： 1S/C11H14NO9P/c13-8-7(5-20-22(17,18)19)21-10(9(8)14)12-3-1-2-6(4-12)11(15)16/h1-4,7-10,13-14H,5H2,(H2-,15,16,17,18,19)/t7-,8-,9-,10-/m1/s1
• InChI Key： JOUIQRNQJGXQDC-ZYUZMQFOSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H]([N+]2C=CC=C(C(=O)[O-])C=2)O1)O)O

Computed Properties

• Exact Mass: 336.04800
• Monoisotopic Mass: 335.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161A^2
• XLogP3: -2.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 167.44000
• LogP: -1.59920

Nicotinic acid mononucleotide Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyridine nucleotides Nicotinic acid nucleotides